molecular formula C16H16O2 B8678405 2-[(4-Ethylphenyl)methyl]benzoic acid CAS No. 36778-39-9

2-[(4-Ethylphenyl)methyl]benzoic acid

Cat. No.: B8678405
CAS No.: 36778-39-9
M. Wt: 240.30 g/mol
InChI Key: VHNPTINUGMQAKT-UHFFFAOYSA-N
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Description

2-[(4-Ethylphenyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

36778-39-9

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

2-[(4-ethylphenyl)methyl]benzoic acid

InChI

InChI=1S/C16H16O2/c1-2-12-7-9-13(10-8-12)11-14-5-3-4-6-15(14)16(17)18/h3-10H,2,11H2,1H3,(H,17,18)

InChI Key

VHNPTINUGMQAKT-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)CC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

(b.2) (Alternative reduction procedure) Tin powder (15 g) is added to a solution of 2-(4-ethylbenzoyl)benzoic acid (3 g) in acetic acid (50 ml). Concentrated hydrochloric acid (5 ml) is added and the mixture is refluxed for 3 hours, then decanted from the undissolved tin, cooled, and diluted with water to afford a precipitate of 2-(4-ethylbenzyl)benzoic acid.
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Synthesis routes and methods II

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(b.1) A solution of 2-(4-ethylbenzoyl)benzoic acid in acetic acid (115 ml) and the dimethylformamide (115 ml) containing 10% palladium on carbon (4.9 g) was shaken in a hydrogen atmosphere at 60 p.s.i. for 6 hours. The solution was then filtered and the filtrate was added to water (2000 ml), producing a precipitate of 2-(4-ethylbenzyl)benzoic acid.
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